Cas no 2649083-52-1 (3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole)

3-(2-Isocyanatopropan-2-yl)-1H-1,2,4-triazole is a specialized heterocyclic compound featuring both an isocyanate functional group and a 1,2,4-triazole ring. This structure imparts reactivity and versatility, making it valuable in synthetic chemistry, particularly in the preparation of polymers, pharmaceuticals, and agrochemical intermediates. The isocyanate group enables urethane or urea bond formation, while the triazole moiety contributes to stability and potential biological activity. Its sterically hindered isocyanate group may offer controlled reactivity, reducing side reactions in complex syntheses. The compound is suited for applications requiring tailored molecular architectures, such as crosslinking agents or bioactive molecule development. Proper handling is essential due to the isocyanate's sensitivity to moisture and potential toxicity.

3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole structure

2649083-52-1 structure

Product Name:3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole

CAS No:2649083-52-1

MF:C₆H₈N₄O

MW:152.153920173645

CID:5838525

PubChem ID:165640511

Update Time:2025-06-08

3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- EN300-1812235
- 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole
- 2649083-52-1
- Inchi： 1S/C6H8N4O/c1-6(2,8-4-11)5-7-3-9-10-5/h3H,1-2H3,(H,7,9,10)
- InChI Key： FKHDSXZYDRYWDB-UHFFFAOYSA-N
- SMILES： O=C=NC(C)(C)C1=NC=NN1

Computed Properties

Exact Mass: 152.06981089g/mol
Monoisotopic Mass: 152.06981089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 71Å²

3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1812235-0.05g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	0.05g	$1091.0	2023-09-19
Enamine	EN300-1812235-0.1g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	0.1g	$1144.0	2023-09-19
Enamine	EN300-1812235-0.25g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	0.25g	$1196.0	2023-09-19
Enamine	EN300-1812235-0.5g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	0.5g	$1247.0	2023-09-19
Enamine	EN300-1812235-1.0g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	1g	$1299.0	2023-06-02
Enamine	EN300-1812235-2.5g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	2.5g	$2548.0	2023-09-19
Enamine	EN300-1812235-5.0g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	5g	$3770.0	2023-06-02
Enamine	EN300-1812235-10.0g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	10g	$5590.0	2023-06-02
Enamine	EN300-1812235-1g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	1g	$1299.0	2023-09-19
Enamine	EN300-1812235-5g	3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole	2649083-52-1	5g	$3770.0	2023-09-19

3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole Related Literature

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Additional information on 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole

Comprehensive Overview of 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole (CAS No. 2649083-52-1)

The compound 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole (CAS No. 2649083-52-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. Its unique structural features, combining a 1,2,4-triazole core with an isocyanate functional group, make it a versatile intermediate for synthesizing high-value derivatives. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery, polymer modification, and catalytic systems.

One of the most searched questions related to this compound is: "What are the applications of 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole in pharmaceuticals?" The answer lies in its ability to serve as a key building block for bioactive molecules. The 1,2,4-triazole moiety is known for its antimicrobial, antifungal, and anti-inflammatory properties, while the isocyanate group enables facile conjugation with amines or alcohols, making it ideal for targeted drug delivery systems. Recent studies highlight its role in developing kinase inhibitors and protease-targeted therapies, aligning with the growing demand for precision medicine.

Another trending topic is the compound's utility in advanced material synthesis. With the rise of sustainable technologies, researchers are investigating 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole as a crosslinking agent for eco-friendly polymers. Its dual reactivity allows for the creation of thermally stable and mechanically robust networks, addressing the need for high-performance materials in aerospace and electronics. Searches like "Isocyanate-triazole hybrids for green chemistry" reflect this emerging interest.

From a synthetic chemistry perspective, the compound's CAS No. 2649083-52-1 is often associated with queries such as "How to purify 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole?" Best practices recommend using column chromatography under inert conditions due to the sensitivity of the isocyanate group to moisture. Analytical techniques like HPLC and NMR are critical for quality control, ensuring reproducibility in downstream applications.

The safety profile of 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole is another frequently discussed subject. While not classified as hazardous under standard regulations, proper handling protocols—such as using anhydrous solvents and personal protective equipment—are emphasized in laboratory settings. This aligns with broader industry trends toward responsible chemical management and workplace safety.

In conclusion, 3-(2-isocyanatopropan-2-yl)-1H-1,2,4-triazole (CAS No. 2649083-52-1) represents a cutting-edge tool for multidisciplinary research. Its adaptability across pharmaceuticals, materials science, and catalysis positions it at the forefront of innovation, answering the market's call for multifunctional chemical platforms. As exploration continues, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.